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Get Quote
. J

Introduction: The Analytical Imperative for 5-Amino-
o-cresol

5-Amino-o-cresol (5-AC), also known as 5-amino-2-methylphenol, is a primary aromatic
amine with significant applications as an intermediate in the synthesis of pharmaceuticals and,
most notably, as a coupling agent in oxidative hair dye formulations.[1][2] Its chemical structure,
featuring both an amino and a hydroxyl group on a cresol backbone, imparts the reactivity
necessary for color formation but also necessitates careful monitoring due to the potential
toxicological profiles of aromatic amines.[3] Accurate and precise quantification of 5-AC is
therefore critical for quality control in manufacturing, ensuring the safety and efficacy of final
products, and for research into its metabolic and toxicological pathways.

This comprehensive guide provides detailed analytical methodologies for the robust
guantification of 5-Amino-o-cresol. We will delve into the principles and practical execution of
High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) and Fluorescence
Detection (FLD), as well as Gas Chromatography-Mass Spectrometry (GC-MS). The protocols
are designed to be self-validating, with an emphasis on the scientific rationale behind each
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step, ensuring both technical accuracy and field-proven reliability for researchers, scientists,
and drug development professionals.

Physicochemical Properties of 5-Amino-o-cresol

A thorough understanding of the analyte's properties is fundamental to developing robust
analytical methods.

Property Value Source
Chemical Name 5-Amino-2-methylphenol
Synonyms 3-Hydroxy-4-methylaniline
CAS Number 2835-95-2 [1]
Molecular Formula C7HsNO [1]
Molecular Weight 123.15 g/mol [1]
White to light yellow or dark
Appearance ,
green crystalline powder
Melting Point 160-162 °C [1]
Soluble in ethanol, acetone,
Solubility and ether; partially soluble in [2]

water.

o Prone to oxidation; reacts with
Reactivity o [3]
strong oxidizing agents.

High-Performance Liquid Chromatography (HPLC):
The Workhorse Technique

HPLC is the most widely employed technique for the analysis of 5-Amino-o-cresol due to its
versatility, robustness, and high resolving power. The choice of detector significantly influences
the sensitivity and selectivity of the method.
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HPLC with UV Detection: A Robust and Accessible
Protocol

This method is suitable for routine quality control and quantification in formulations where 5-AC
IS present at relatively high concentrations. The principle lies in the inherent ability of the
aromatic ring in 5-AC to absorb ultraviolet light at a specific wavelength.

Causality Behind Experimental Choices:

e Reversed-Phase Chromatography: A C18 column is selected for its hydrophobic stationary
phase, which effectively retains the moderately polar 5-AC from a more polar mobile phase.

* Mobile Phase Composition: A mixture of acetonitrile (or methanol) and water provides the
necessary polarity to elute 5-AC. The addition of an acid, such as phosphoric acid, helps to
suppress the ionization of the phenolic hydroxyl group and the amino group, leading to better
peak shape and retention time stability.[4]

» Detection Wavelength: The selection of the detection wavelength is critical for sensitivity.
While a specific Amax for 5-AC is not readily available in the provided search results, a
common wavelength for similar aromatic amines is around 280 nm.[5] It is crucial to
determine the empirical Amax by scanning a standard solution.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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